Cas no 1245773-20-9 (1-propyl-1H-pyrazole-3-carbonitrile)

• Product Name: 1-propyl-1H-pyrazole-3-carbonitrile
• CAS No: 1245773-20-9
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 3160312
• PubChem ID: 50896554
• Update Time: 2025-04-21

1-propyl-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-propyl-1H-pyrazole-3-carbonitrile
• SCHEMBL1234301
• STL584310
• 1245773-20-9
• 1-propylpyrazole-3-carbonitrile
• AKOS005169239
• DTXSID801293264

• Inchi： 1S/C7H9N3/c1-2-4-10-5-3-7(6-8)9-10/h3,5H,2,4H2,1H3
• InChI Key： HINNDJNBHMRFGL-UHFFFAOYSA-N
• SMILES： N1(C=CC(C#N)=N1)CCC

Computed Properties

• Exact Mass: 135.08
• Monoisotopic Mass: 135.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles